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Compound of Interest

Compound Name: Chlorocarbonylsulfenyl chloride

Cat. No.: B1359946 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

Chlorocarbonylsulfenyl chloride is a highly reactive chemical that demands stringent safety

protocols to mitigate risks in a laboratory setting. This guide provides essential, step-by-step

procedures for its safe handling, from personal protective equipment (PPE) selection to

emergency response and disposal, ensuring the well-being of laboratory personnel and the

integrity of your research.

Key Safety Data at a Glance
For quick reference, the following table summarizes the critical quantitative data for

Chlorocarbonylsulfenyl chloride.
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Property Value Citations

CAS Number 2757-23-5 [1][2]

Molecular Formula CCl₂OS [1]

Appearance Yellow, Green Liquid

Flash Point 62 °C (143.6 °F) - closed cup [3][4]

Signal Word Danger [3][5]

Hazards

Combustible liquid, Causes

severe skin burns and eye

damage, Moisture sensitive,

Water reactive

[1][5][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is paramount when working with

Chlorocarbonylsulfenyl chloride. The following diagram and detailed steps outline the

mandatory procedures for safe handling.
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Operational Workflow for Handling Chlorocarbonylsulfenyl Chloride

Preparation

Handling

Cleanup and Disposal

Post-Handling

Don Appropriate PPE

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials and Quenching Agents

Dispense in Fume Hood

Proceed to handling

Perform Reaction Under Inert Atmosphere

Decontaminate Glassware and Equipment

After reaction completion

Dispose of Waste in Designated, Labeled Containers

Remove PPE Correctly

After waste disposal

Wash Hands Thoroughly
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Emergency Response Plan for Chlorocarbonylsulfenyl Chloride

Chemical Spill Personnel Exposure Inhalation Ingestion

Evacuate Immediate Area

Notify Supervisor and EHS

Contain Spill with Inert Absorbent

Clean Up Following SDS Guidelines

Remove Contaminated Clothing

Rinse Affected Area (Skin/Eyes) for 15 mins

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Move to Fresh Air

Seek Immediate Medical Attention

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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